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Compound of Interest

Compound Name: Scandium hydroxide

Cat. No.: B097413 Get Quote

For researchers, scientists, and professionals in drug development, understanding the nuanced

differences between rare-earth element (REE) compounds is critical for innovation. This guide

provides an objective comparison between scandium (III) hydroxide (Sc(OH)₃) and other rare-

earth hydroxides, focusing on physicochemical properties, synthesis protocols, and

performance in key applications, supported by experimental data.

Physicochemical Properties: A Comparative
Overview
Scandium, while often grouped with the lanthanides, exhibits distinct chemical and physical

properties due to its significantly smaller ionic radius.[1] This distinction is a recurring theme in

the behavior of its hydroxide compared to others in the series. Scandium hydroxide is an

amphoteric compound, meaning it can react as both a base and an acid, a property that

influences its processing and application.[2][3]

The basicity of rare-earth elements decreases with increasing atomic number (from Lanthanum

to Lutetium), a trend directly related to the "lanthanide contraction." Scandium hydroxide is

notably the least basic among the rare-earth hydroxides.[4] This trend also governs the

solubility of their hydroxides, which generally decreases from La(OH)₃ to Lu(OH)₃.[5]

Table 1: Comparison of Physicochemical Properties of Selected Rare-Earth Hydroxides
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Property
Scandium
Hydroxide
(Sc(OH)₃)

Yttrium
Hydroxide
(Y(OH)₃)

Lanthanum
Hydroxide
(La(OH)₃)

Cerium
Hydroxide
(Ce(OH)₃)

Gadolinium
Hydroxide
(Gd(OH)₃)

Molar Mass (

g/mol )
95.98 139.93 189.93 191.14 208.27

Density

(g/cm³)
2.65[2]

4.47 (metal)

[1]
4.97 4.99 7.87 (metal)

Solubility

Product (Ksp)

2.22 x

10⁻³¹[2]
~10⁻²³ - 10⁻²⁴ ~10⁻²⁰ - 10⁻²¹ ~10⁻²¹ ~10⁻²⁶

Solubility

(mol/L)

0.0279

(fresh)[2]

Very low

(~10⁻⁶)[6]

Very low

(~10⁻⁶)[6]

Very low

(~10⁻⁶)[6]

Very low

(~10⁻⁶)[6]

Amphoteric

Nature
Yes[2][3] Weakly No No No

Note: Data for some hydroxides are less commonly reported and can vary based on the

crystalline form and experimental conditions.[5]

Synthesis and Experimental Protocols
The most common method for synthesizing rare-earth hydroxides, including scandium
hydroxide, is through precipitation by adding an alkali hydroxide (like NaOH or NH₃) to a

solution of the corresponding rare-earth salt (e.g., chloride or nitrate).[2][3][6] The pH at which

precipitation begins is influenced by the basicity of the REE, allowing for potential separation

through controlled pH adjustments, a method known as "step precipitation".[4]
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General Experimental Workflow for REE Hydroxide Precipitation

Preparation

Reaction

Processing

Final Product

Rare-Earth Salt Solution
(e.g., ScCl₃, La(NO₃)₃)

Precipitation
(pH Controlled)

Alkali Solution
(e.g., NaOH, NH₄OH)

Aging of Precipitate

Stirring

Washing with DI Water
(Remove Impurities)

Filtration

Drying
(e.g., in oven at <100°C)

Pure REE(OH)₃ Powder
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Relationship between REE Properties

Ionic Radius

Basicity of REE(OH)₃

Decreases with
Smaller Radius

Atomic Number
(La -> Lu)

Decreases
(Lanthanide Contraction)

Solubility of REE(OH)₃

Decreases with
Lower Basicity

Scandium (Sc)

Smallest Ionic Radius,
Least Basic

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Comparative Guide to Scandium Hydroxide and
Other Rare-Earth Element Hydroxides]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b097413#scandium-hydroxide-versus-other-rare-
earth-element-hydroxides]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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